Cas no 1261917-87-6 (5-(4-t-Butylsulfamoylphenyl)-2-methylphenol)

5-(4-t-Butylsulfamoylphenyl)-2-methylphenol is a specialized organic compound featuring a sulfamoylphenyl group linked to a methyl-substituted phenol core. Its molecular structure, incorporating both sulfonamide and phenolic functionalities, suggests potential utility in pharmaceutical or agrochemical applications, where such motifs often contribute to bioactivity. The tert-butyl group enhances steric and electronic properties, possibly improving stability or binding affinity in target interactions. This compound may serve as an intermediate in synthesizing more complex molecules, particularly those requiring sulfonamide or phenolic pharmacophores. Its well-defined structure allows for precise modifications, making it valuable in research and development for drug discovery or material science applications.

5-(4-t-Butylsulfamoylphenyl)-2-methylphenol structure

1261917-87-6 structure

Product Name:5-(4-t-Butylsulfamoylphenyl)-2-methylphenol

CAS No:1261917-87-6

MF:C₁₇H₂₁NO₃S

MW:319.418543577194

MDL:MFCD18313520

CID:5158345

Update Time:2026-03-04

5-(4-t-Butylsulfamoylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

- 5-(4-t-Butylsulfamoylphenyl)-2-methylphenol
- MDL： MFCD18313520
- Inchi： 1S/C17H21NO3S/c1-12-5-6-14(11-16(12)19)13-7-9-15(10-8-13)22(20,21)18-17(2,3)4/h5-11,18-19H,1-4H3
- InChI Key： KRRKOPIBEFGLPM-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C2C=CC(C)=C(C=2)O)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 455
XLogP3: 3.5
Topological Polar Surface Area: 74.8

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319533-5 g	5-(4-t-Butylsulfamoylphenyl)-2-methylphenol, 95%; .	1261917-87-6	95%	5 g	€1,159.00	2023-07-19
abcr	AB319533-5g	5-(4-t-Butylsulfamoylphenyl)-2-methylphenol, 95%; .	1261917-87-6	95%	5g	€1159.00	2025-02-18